Cas no 1235079-29-4 (2-chloro-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-6-fluorobenzamide)

• Product Name: 2-chloro-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-6-fluorobenzamide
• CAS No: 1235079-29-4
• MF: C₁₆H₂₀ClFN₂O₃S
• MW: 374.858005523682
• CID: 5785914
• PubChem ID: 49692248
• Update Time: 2025-10-29

2-chloro-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• CCG-355781
• 2-chloro-N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-6-fluorobenzamide
• VU0631696-1
• F5033-6956
• 1235079-29-4
• 2-chloro-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-6-fluorobenzamide
• 2-chloro-N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-6-fluorobenzamide
• AKOS024492522

• Inchi： 1S/C16H20ClFN2O3S/c17-13-2-1-3-14(18)15(13)16(21)19-10-11-6-8-20(9-7-11)24(22,23)12-4-5-12/h1-3,11-12H,4-10H2,(H,19,21)
• InChI Key： VHTKFZDDENZYDN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NCC1CCN(CC1)S(C1CC1)(=O)=O)=O)F

Computed Properties

• Exact Mass: 374.0867195g/mol
• Monoisotopic Mass: 374.0867195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-chloro-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-6-fluorobenzamide

Introduction to 2-chloro-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-6-fluorobenzamide (CAS No: 1235079-29-4)

2-chloro-N-{[1-(cyclopropanesulfonylpiperidin-4-yl)]methyl}-6-fluorobenzamide (CAS No: 1235079-29-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits a unique combination of pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The molecular framework of this compound features a 6-fluorobenzamide core, which is flanked by a 2-chloro substituent and a nitrogen-containing heterocyclic moiety. The presence of the cyclopropanesulfonyl group attached to a piperidine ring introduces additional complexity, potentially influencing both the physicochemical properties and the biological activity of the molecule. Such structural features are often exploited to modulate binding interactions with biological targets, thereby enhancing therapeutic efficacy.

In recent years, there has been a growing interest in the development of fluorinated amides as pharmacological agents due to their favorable properties, including improved metabolic stability and enhanced binding affinity. The incorporation of a fluorine atom at the 6-position of the benzamide ring in this compound is particularly noteworthy, as it has been shown to influence electronic distribution and lipophilicity, key factors in drug-like characteristics. This modification aligns with current trends in medicinal chemistry aimed at optimizing lead compounds for clinical applications.

The piperidine ring in the structure of 2-chloro-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl)methyl]-6-fluorobenzamide serves as an important pharmacophoric element. Piperidine derivatives are well-documented for their role in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer. The specific substitution pattern on this piperidine ring, particularly the cyclopropanesulfonyl moiety, may contribute to unique interactions with biological targets, making this compound a valuable scaffold for structure-activity relationship (SAR) studies.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the introduction of the 6-fluorobenzamide moiety, followed by functionalization at the 2-position with a chloro group. The attachment of the cyclopropanesulfonylpiperidine unit represents a critical step, necessitating careful optimization to achieve regioselectivity and minimize side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, may be employed to facilitate these transformations efficiently.

Evaluation of the biological activity of 2-chloro-N-{[1-(cyclopropanesulfonylpiperidin-4-yl)methyl]-6-fluorobenzamide has revealed promising preliminary results in several in vitro assays. Studies have indicated potential interactions with enzymes and receptors relevant to therapeutic indications such as pain modulation and anti-inflammatory effects. The fluorinated benzamide core is particularly noteworthy for its ability to engage with biological targets in a manner that may lead to enhanced pharmacological outcomes compared to non-fluorinated analogs.

The physicochemical properties of this compound are also of significant interest. Parameters such as solubility, permeability, and metabolic stability are critical determinants of its suitability for further development into a drug candidate. Computational modeling techniques have been utilized to predict these properties, providing valuable insights into potential challenges and opportunities during drug development. For instance, molecular dynamics simulations can help assess protein-ligand interactions and predict binding affinities.

In light of recent advancements in chemical biology and high-throughput screening technologies, there is renewed optimism regarding the exploration of novel heterocyclic compounds like 2-chloro-N-{[1-(cyclopropanesulfonylpiperidin-4-yl)methyl]-6-fluorobenzamide. These tools enable rapid assessment of large libraries of compounds for biological activity, accelerating the discovery process. Furthermore, integration with machine learning algorithms allows for predictive modeling of drug-like properties, streamlining the selection of candidates for further optimization.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The presence of fluorine atoms can significantly alter the pharmacokinetic profile of molecules by influencing their distribution, metabolism, excretion (DME), and toxicity (DTX). In this context, 2-chloro-N-{[1-(cyclopropanesulfonylpiperidin-4-yl)methyl]-6-fluorobenzamide represents an intriguing example where fluorination is strategically employed to enhance drug-like attributes while maintaining or improving biological activity.

Ongoing research efforts are focused on elucidating the mechanism(s) by which this compound exerts its effects at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine high-resolution structures of protein-ligand complexes involving this molecule. Such structural information is crucial for understanding binding modes and designing next-generation analogs with improved potency and selectivity.

The potential therapeutic applications of 2-chloro-N-{[1-(cyclopropanesulfonylpiperidin-4-yl)methyl]-6-fluorobenzamide remain an area of active investigation. Preclinical studies are underway to evaluate its efficacy in models relevant to neurological disorders and inflammatory conditions. Preliminary data suggest that this compound may modulate key signaling pathways involved in these diseases by interacting with specific targets within cellular machinery.

In conclusion, 2-chloro-N-{[1-(cyclopropanesulfonylpiperidin-4-yl)methyl]-6-fluorobenzamide (CAS No: 1235079-29-4) exemplifies the innovative approaches being taken in pharmaceutical chemistry to develop novel therapeutic agents. Its unique molecular architecture positions it as a compelling candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs across multiple therapeutic areas.